Cas no 1804452-89-8 (4-Mercaptobenzo[d]oxazole-2-sulfonyl chloride)

• Product Name: 4-Mercaptobenzo[d]oxazole-2-sulfonyl chloride
• CAS No: 1804452-89-8
• MF: C₇H₄ClNO₃S₂
• MW: 249.694558143616
• CID: 4818758
• Update Time: 2025-06-09

4-Mercaptobenzo[d]oxazole-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Mercaptobenzo[d]oxazole-2-sulfonyl chloride

• Inchi： 1S/C7H4ClNO3S2/c8-14(10,11)7-9-6-4(12-7)2-1-3-5(6)13/h1-3,13H
• InChI Key： INGWKDBQHMOJBV-UHFFFAOYSA-N
• SMILES： ClS(C1=NC2C(=CC=CC=2O1)S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 315
• XLogP3: 2.3
• Topological Polar Surface Area: 69.6

Additional information on 4-Mercaptobenzo[d]oxazole-2-sulfonyl chloride

Introduction to 4-Mercaptobenzo[d]oxazole-2-sulfonyl chloride (CAS No. 1804452-89-8)

4-Mercaptobenzo[d]oxazole-2-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1804452-89-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoxazole class, characterized by a sulfur-containing heterocyclic structure, which makes it a versatile intermediate in the synthesis of various biologically active molecules.

The molecular structure of 4-Mercaptobenzo[d]oxazole-2-sulfonyl chloride consists of a benzoxazole core substituted with a thiol group at the 4-position and a sulfonyl chloride group at the 2-position. This unique arrangement imparts distinct reactivity, making it a valuable building block for medicinal chemists and synthetic organic chemists. The presence of both thiol and sulfonyl chloride functionalities allows for diverse chemical transformations, including nucleophilic substitution reactions, which are pivotal in drug discovery and development.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their wide-ranging biological activities. Benzoxazole derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The thiol group in 4-Mercaptobenzo[d]oxazole-2-sulfonyl chloride can participate in disulfide bond formation, which is crucial for stabilizing protein structures and modulating redox signaling pathways. This property has opened up new avenues in the development of targeted therapies.

The sulfonyl chloride moiety in this compound enhances its reactivity toward nucleophiles, enabling the facile introduction of various functional groups. This characteristic is particularly useful in constructing complex molecular architectures required for high-affinity binding to biological targets. For instance, sulfonyl chlorides are commonly employed in the synthesis of peptidomimetics and protease inhibitors, where precise control over functional group placement is essential.

Recent advancements in computational chemistry have further highlighted the importance of 4-Mercaptobenzo[d]oxazole-2-sulfonyl chloride as a scaffold for drug design. Molecular modeling studies have demonstrated that benzoxazole derivatives can effectively interact with biological macromolecules through hydrogen bonding and hydrophobic interactions. The combination of these features makes this compound an attractive candidate for developing small-molecule inhibitors with improved pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in 4-Mercaptobenzo[d]oxazole-2-sulfonyl chloride due to its potential as a precursor for novel therapeutic agents. Researchers are exploring its utility in generating derivatives with enhanced binding affinity and selectivity against disease-causing proteins. For example, modifications at the 5-position of the benzoxazole ring have been investigated to optimize interactions with target enzymes and receptors.

In addition to its pharmaceutical applications, 4-Mercaptobenzo[d]oxazole-2-sulfonyl chloride has found utility in materials science and agrochemical research. The ability to incorporate sulfur-rich heterocycles into polymers and agrochemicals can lead to materials with improved stability and functionality. This has sparked interest in developing new synthetic methodologies that leverage the reactivity of this compound.

The synthesis of 4-Mercaptobenzo[d]oxazole-2-sulfonyl chloride typically involves multi-step organic transformations starting from readily available precursors. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These methods align with the growing emphasis on green chemistry principles, ensuring that the production process is sustainable and environmentally friendly.

Industrial-scale production of this compound requires careful optimization to ensure cost-effectiveness and scalability. Process chemists are focusing on streamlining synthetic routes while maintaining high chemical yields. This includes exploring alternative reaction conditions and catalysts that minimize waste generation and energy consumption.

The safety profile of 4-Mercaptobenzo[d]oxazole-2-sulfonyl chloride is another critical consideration during its handling and application. While it is not classified as a hazardous material under standard regulatory frameworks, proper precautions must be taken to prevent exposure during synthesis and handling. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be used when working with this compound.

In conclusion, 4-Mercaptobenzo[d]oxazole-2-sulfonyl chloride (CAS No. 1804452-89-8) represents a promising intermediate with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for researchers aiming to develop innovative therapeutics and functional materials. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly pivotal role in advancing scientific discovery.